Cas no 1376259-14-1 (3-Pyridinecarboxaldehyde, 5-(3,5-dimethyl-4-isoxazolyl)-)

• Product Name: 3-Pyridinecarboxaldehyde, 5-(3,5-dimethyl-4-isoxazolyl)-
• CAS No: 1376259-14-1
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• CID: 2124501
• Update Time: 2025-05-20

3-Pyridinecarboxaldehyde, 5-(3,5-dimethyl-4-isoxazolyl)- Chemical and Physical Properties

Names and Identifiers

• 5-(3,5-dimethylisoxazol-4-yl)nicotinaldehyde
• CID 121220609
• 3-Pyridinecarboxaldehyde, 5-(3,5-dimethyl-4-isoxazolyl)-

• Inchi： 1S/C11H10N2O2/c1-7-11(8(2)15-13-7)10-3-9(6-14)4-12-5-10/h3-6H,1-2H3
• InChI Key： ADRSYLMWJGGODP-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(C)=N1)C1C=NC=C(C=O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• Topological Polar Surface Area: 56

Experimental Properties

• Density: 1.202±0.06 g/cm3(Predicted)
• Boiling Point: 357.2±42.0 °C(Predicted)
• pka: 1.99±0.22(Predicted)

Additional information on 3-Pyridinecarboxaldehyde, 5-(3,5-dimethyl-4-isoxazolyl)-

Recent Advances in the Study of 3-Pyridinecarboxaldehyde, 5-(3,5-dimethyl-4-isoxazolyl)- (CAS: 1376259-14-1)

The compound 3-Pyridinecarboxaldehyde, 5-(3,5-dimethyl-4-isoxazolyl)- (CAS: 1376259-14-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of 3-Pyridinecarboxaldehyde, 5-(3,5-dimethyl-4-isoxazolyl)-, which make it a promising scaffold for the design of novel bioactive molecules. The presence of both pyridine and isoxazole moieties in its structure allows for diverse interactions with biological targets, particularly enzymes and receptors involved in inflammatory and oncogenic pathways.

One of the key advancements in the synthesis of this compound involves the optimization of reaction conditions to improve yield and purity. Researchers have reported successful multi-step synthetic routes that incorporate modern catalytic methods, such as palladium-catalyzed cross-coupling reactions, to achieve high efficiency and selectivity. These advancements are critical for scaling up production for preclinical and clinical studies.

In terms of biological activity, preliminary in vitro studies have demonstrated that 3-Pyridinecarboxaldehyde, 5-(3,5-dimethyl-4-isoxazolyl)- exhibits notable inhibitory effects on specific kinases and inflammatory mediators. For instance, it has shown promising activity against protein kinases involved in cancer cell proliferation, suggesting its potential as a lead compound for anticancer drug development. Additionally, its anti-inflammatory properties have been explored in models of chronic inflammatory diseases, with encouraging results.

Further investigations into the mechanism of action have revealed that this compound interacts with key signaling pathways, such as the NF-κB and MAPK pathways, which are central to inflammation and cancer progression. These findings underscore the compound's multifaceted therapeutic potential and provide a rationale for further optimization and development.

Despite these promising results, challenges remain in the development of 3-Pyridinecarboxaldehyde, 5-(3,5-dimethyl-4-isoxazolyl)- as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. Researchers are currently exploring structural modifications and formulation strategies to overcome these hurdles.

In conclusion, the recent progress in the study of 3-Pyridinecarboxaldehyde, 5-(3,5-dimethyl-4-isoxazolyl)- (CAS: 1376259-14-1) highlights its potential as a versatile scaffold for drug discovery. Ongoing research efforts are expected to further elucidate its therapeutic applications and pave the way for its translation into clinical settings. This compound represents an exciting area of exploration in the intersection of chemistry and biology, with implications for the treatment of various diseases.